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This technical guide provides a comprehensive overview of 1-(4-Methoxy-2-pyridinyl)-1-
propanone, a heterocyclic ketone of interest in medicinal chemistry and drug discovery. This
document delves into its chemical identity, proposed synthesis, physicochemical properties,
and potential applications, offering a foundational resource for researchers in the field.

Chemical Identity and Nomenclature
IUPAC Name: 1-(4-Methoxy-2-pyridinyl)-1-propanone[1]
Synonyms: 4-Methoxy-2-propionylpyridine

CAS Number: 859171-67-8[1]

Molecular Formula: CoH1:NO2[1]

Molecular Weight: 165.19 g/mol [1]
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Chemical Structure:

Figure 1: 2D structure of 1-(4-Methoxy-2-pyridinyl)-1-propanone.

Physicochemical and Spectroscopic Data

While detailed experimental data for this specific compound is not widely available in peer-
reviewed literature, the following table summarizes its basic properties and predicted
spectroscopic characteristics based on its structure and data from commercial suppliers.

Property Value Source
Molecular Formula CoH11NO2 [1]
Molecular Weight 165.19 g/mol [1]
Appearance Expected to be a solid or oil Inferred
SMILES CCC(=0)C1=NC=CC(0C)=C1 [1]
Predicted *H NMR See discussion below Inferred
Predicted 13C NMR See discussion below Inferred
Predicted IR Spectrum See discussion below Inferred
Predicted Mass Spectrum See discussion below Inferred

Spectroscopic Elucidation (Predicted):

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl
group (a triplet and a quartet), the methoxy group (a singlet), and three aromatic protons on
the pyridine ring. The chemical shifts of the pyridine protons would be influenced by the
positions of the methoxy and propionyl substituents.

e 13C NMR: The carbon NMR spectrum should display nine distinct signals corresponding to
each carbon atom in the molecule. The carbonyl carbon of the propanone group would
appear significantly downfield.
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» IR Spectroscopy: Key infrared absorption bands would include a strong C=0 stretching
vibration for the ketone (typically around 1680-1700 cm~1), C-O stretching for the methoxy
group, and C=N and C=C stretching vibrations characteristic of the pyridine ring.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak (M+) at m/z 165.
Fragmentation patterns would likely involve the loss of the ethyl group (M-29) and other
characteristic cleavages of the pyridine ring and methoxy group.

Synthesis and Reaction Mechanisms

A definitive, published experimental protocol for the synthesis of 1-(4-Methoxy-2-pyridinyl)-1-
propanone is not readily available. However, a plausible and efficient synthetic route can be
designed based on established organometallic chemistry principles, specifically the Grignard
reaction.

Proposed Synthetic Pathway:

Groposed synthesis of l—(A—Melhoxy—Z—pyrldlnyl)—l—propanone)

Starting Material
4-Methoxy-2-cyanopyridine

1. EtMgBr, THF
2. HsO* (workup)
Reagent Product

Ethylmagnesium Bromide “"" Imine Intermediate I -
(yGriggard Reagent) ‘l\ (transient) /)—I>E-(4-Methoxy-2-pynd|nyl)-1-pr0panon9

~o -

Click to download full resolution via product page
Diagram 1: Proposed Grignard reaction for the synthesis of the target compound.

Experimental Protocol (Hypothetical):
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Objective: To synthesize 1-(4-Methoxy-2-pyridinyl)-1-propanone via the addition of a

Grignard reagent to a pyridine nitrile precursor.

Materials:

4-Methoxy-2-cyanopyridine

Ethylmagnesium bromide (solution in THF or diethyl ether)
Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4Cl) solution
Anhydrous magnesium sulfate (MgSOQOa)

Standard laboratory glassware for anhydrous reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen
or argon) is charged with a solution of 4-methoxy-2-cyanopyridine in anhydrous THF.

Grignard Addition: The flask is cooled in an ice bath (0 °C). The solution of ethylmagnesium
bromide is added dropwise from the dropping funnel to the stirred solution of the nitrile. The
reaction is exothermic and the addition rate should be controlled to maintain the temperature
below 10 °C.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and stirred for several hours to ensure complete conversion. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: The reaction is carefully quenched by the slow, dropwise addition of saturated
agueous NHa4Cl solution while cooling the flask in an ice bath.

Extraction: The resulting mixture is transferred to a separatory funnel, and the aqueous layer
is extracted with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). The
combined organic layers are washed with brine.
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» Drying and Concentration: The organic phase is dried over anhydrous MgSOa, filtered, and
the solvent is removed under reduced pressure using a rotary evaporator.

« Purification: The crude product is purified by column chromatography on silica gel to yield
pure 1-(4-Methoxy-2-pyridinyl)-1-propanone.

Causality of Experimental Choices:

« Anhydrous Conditions: Grignard reagents are highly reactive towards protic solvents like
water. Therefore, all glassware must be thoroughly dried, and anhydrous solvents must be
used to prevent the quenching of the Grignard reagent.

 Inert Atmosphere: The use of a nitrogen or argon atmosphere prevents the reaction of the
Grignard reagent with atmospheric oxygen and moisture.

o Controlled Addition and Temperature: The Grignard reaction is exothermic. Slow, controlled
addition of the reagent at a low temperature is crucial to prevent side reactions and ensure a
safe procedure.

o Aqueous Workup: The acidic workup (using NH4Cl, a mild acid) is necessary to hydrolyze
the intermediate imine formed after the addition of the Grignard reagent to the nitrile, yielding
the desired ketone.

Potential Applications in Drug Development and
Research

While specific biological activities of 1-(4-Methoxy-2-pyridinyl)-1-propanone are not
extensively documented, the 2-acylpyridine scaffold is a known pharmacophore present in
various biologically active molecules. This suggests that the target compound could serve as a
valuable intermediate or a candidate for screening in several therapeutic areas.

» Antimalarial Agents: Thiosemicarbazone derivatives of 2-acylpyridines have shown
promising in vitro activity against chloroquine-resistant strains of Plasmodium falciparum.[2]
[3] The ketone functionality in 1-(4-methoxy-2-pyridinyl)-1-propanone provides a handle
for the synthesis of such derivatives.
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» Anticancer and Antimicrobial Agents: The 2-acetylpyridine moiety has been incorporated into
Schiff base ligands and their metal complexes, which have been investigated for their
cytotoxic and antimicrobial properties.[4]

» Neurological Disorders: 4-Methoxypyridine derivatives are used as building blocks in the
synthesis of pharmaceuticals targeting neurological disorders.[5] The title compound could
be a precursor for novel central nervous system (CNS) active agents.

e Enzyme Inhibitors: The pyridine ring is a common feature in many enzyme inhibitors. For
instance, sulfonamide methoxypyridine derivatives have been developed as PIBK/mTOR
dual inhibitors for cancer therapy.[6]

The presence of the methoxy group, a common substituent in drug molecules, can influence
the compound's pharmacokinetic properties, such as metabolic stability and bioavailability.

Conclusion

1-(4-Methoxy-2-pyridinyl)-1-propanone is a heterocyclic ketone with potential as a versatile
building block in medicinal chemistry. While detailed experimental data is currently sparse in
the public domain, its synthesis is achievable through established synthetic methodologies like
the Grignard reaction. The presence of the 2-acylpyridine and 4-methoxypyridine motifs
suggests that this compound and its derivatives could be explored for a range of
pharmacological activities, including antimalarial, anticancer, and CNS-related applications.
Further research is warranted to fully elucidate the chemical and biological properties of this
compound and to unlock its potential in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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